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Compound of Interest

Compound Name: 3-(1-Naphthyl)acrylic acid

Cat. No.: B079889

This document provides a detailed overview of the melting and boiling points of 3-(1-
Naphthyl)acrylic acid (CAS No. 13026-12-5), a key intermediate in various chemical
syntheses. The information is intended for researchers, scientists, and professionals in the field
of drug development and chemical manufacturing.

Physicochemical Data Summary

The melting and boiling points are critical parameters for the identification, purification, and
handling of chemical compounds. The data for 3-(1-Naphthyl)acrylic acid are summarized
below.
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Property

Value

Notes

Melting Point

208-215 °CJ[1]

The experimentally determined
melting point is consistently
reported in the range of 210-
214 °C. A specific range of
210-212°C has also been
noted[2][3].

Boiling Point

393.1+11.0°C

This value is a computationally
predicted boiling point and has
not been experimentally
verified[2][3]. Organic acids
with high molecular weights
may decompose at or below
their boiling point at

atmospheric pressure.

Molecular Formula

C13H1002[2]

Molecular Weight

198.22 g/mol [2][4]

Appearance

Pale cream to white crystalline

powder[1]

Solubility

Slightly soluble in water[2][3]

Experimental Protocols

The following sections describe the standard methodologies used to determine the melting and

boiling points of organic compounds like 3-(1-Naphthyl)acrylic acid.

1. Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a key indicator of purity.

e Apparatus: A capillary melting point apparatus (e.g., a Thiele tube or a modern digital

instrument) is typically used.
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e Procedure:

o Asmall, dry sample of the crystalline compound is packed into a thin-walled capillary tube,
sealed at one end.

o The capillary tube is placed in the heating block of the apparatus.

o The sample is heated at a controlled, slow rate (typically 1-2 °C per minute) to ensure
thermal equilibrium.

o The temperature at which the first drop of liquid appears (onset of melting) and the
temperature at which the entire sample becomes a clear liquid (completion of melting) are
recorded. This range is the melting point. A narrow melting range (e.g., < 2 °C) is indicative
of a pure compound.

2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid. For compounds that may decompose at high temperatures, boiling point
determination is often performed under reduced pressure (vacuum distillation).

e Apparatus: Standard distillation glassware, including a boiling flask, condenser, and
collection flask, is used. A thermometer is placed to measure the temperature of the vapor.

e Procedure (at Atmospheric Pressure):
o The compound is placed in the boiling flask with boiling chips to ensure smooth boiling.
o The liquid is heated until it boils and its vapor rises into the condenser.

o The temperature is recorded when it stabilizes, indicating that the vapor and liquid are in
equilibrium. This stable temperature is the boiling point.

» Note on Predicted Data: The reported boiling point for 3-(1-Naphthyl)acrylic acid is a
predicted value. Experimental determination would be required to confirm this and to assess
the thermal stability of the compound at this temperature.
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Visualized Workflow

The following diagram illustrates the logical workflow for the characterization of the physical
properties of a chemical compound.
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Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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